Cas no 91657-57-7 (3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one
• CAS No: 91657-57-7
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 4315416
• Update Time: 2025-06-11

3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-(aminomethyl)-8-bromo-
• 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C9H8BrN3O/c10-7-3-1-2-6-8(7)12-5-13(4-11)9(6)14/h1-3,5H,4,11H2
• InChI Key： XDHSXNFQHDZTCX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Br)C(=O)N(CN)C=1

Additional information on 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one

Research Briefing on 3-(Aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one (CAS: 91657-57-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of quinazolinone derivatives as promising scaffolds for drug discovery. Among these, 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one (CAS: 91657-57-7) has emerged as a compound of interest due to its potential pharmacological properties. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The compound 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one belongs to the quinazolinone family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have explored its role as a key intermediate in the synthesis of more complex molecules targeting various disease pathways. The presence of the bromo substituent at the 8-position and the aminomethyl group at the 3-position provides unique reactivity, making it a versatile building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a kinase inhibitor. The study demonstrated that 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one exhibited moderate inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. Molecular docking simulations suggested that the compound's structure allows for favorable interactions with the ATP-binding sites of these kinases, paving the way for further optimization.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in the development of antimicrobial agents. The study synthesized a series of derivatives based on 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one and evaluated their efficacy against multidrug-resistant bacterial strains. Preliminary results indicated that certain derivatives displayed potent activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells.

From a synthetic perspective, advancements in the preparation of 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one have been reported. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for further pharmacological studies.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to enhance selectivity and potency, as well as in vivo evaluations to assess therapeutic potential. Collaborative efforts between academic and industrial researchers will be crucial to advancing this compound toward clinical applications.

In conclusion, 3-(aminomethyl)-8-bromo-3,4-dihydroquinazolin-4-one represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial therapy. Continued research efforts are expected to uncover additional applications and refine its pharmacological profile, contributing to the broader goal of developing novel therapeutics.